Cas no 914358-73-9 (5-Bromo-2-methylpyridin-3-amine)

5-Bromo-2-methylpyridin-3-amine structure
914358-73-9 structure
Product Name:5-Bromo-2-methylpyridin-3-amine
CAS No:914358-73-9
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD09031418
CID:69479
PubChem ID:21964096
Update Time:2024-10-26

5-Bromo-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methylpyridin-3-amine
    • 3-Amino-5-bromo-2-methylpyridine
    • 5-bromo-2-methyl-3-pyridylamine
    • 5-BROMO-2-METHYL-PYRIDIN-3-YLAMINE
    • 5-bromo-2-methyl-pyridin-3-amine
    • 3-Pyridinamine, 5-bromo-2-methyl-
    • PubChem17523
    • 3-Amino-5-bromopicoline
    • KSC496G0D
    • CBAXYISWNGGXOZ-UHFFFAOYSA-N
    • EBD20086
    • STL555107
    • BBL101311
    • 3-AMINO-5-BROMO-2-PICOLINE
    • SBB051825
    • PB18946
    • TR
    • 5-Bromo-2-methyl-3-pyridinamine (ACI)
    • AM20061813
    • CHEMBL4563616
    • AC-24900
    • 2-methyl-3-amino-5-bromopyridine
    • CS-W003575
    • 3-Amino-5-bromo-2-methylpyridine, 96%
    • EN300-106103
    • 914358-73-9
    • AKOS005137947
    • Z1198183234
    • FS-2565
    • 3-Amino-5-bromo-2-methylpyridine, AldrichCPR
    • 5-BROMO-2-METHYL-3-PYRIDINAMINE
    • SCHEMBL116486
    • SY021289
    • FT-0654358
    • MFCD09031418
    • DTXSID60620889
    • J-511636
    • MDL: MFCD09031418
    • Inchi: 1S/C6H7BrN2/c1-4-6(8)2-5(7)3-9-4/h2-3H,8H2,1H3
    • InChI Key: CBAXYISWNGGXOZ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C)C(=C1)N

Computed Properties

  • Exact Mass: 185.97900
  • Monoisotopic Mass: 185.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.593
  • Melting Point: 108-109 °C
  • Boiling Point: 283.478°C at 760 mmHg
  • Flash Point: 125.243°C
  • Refractive Index: 1.617
  • PSA: 38.91000
  • LogP: 2.31590

5-Bromo-2-methylpyridin-3-amine Security Information

5-Bromo-2-methylpyridin-3-amine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Bromo-2-methylpyridin-3-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Methanol ,  Water ;  2 h, 80 °C
Reference
Synthesis and biological evaluation of 6-(pyrimidin-4-yl)-1H-pyrazolo[4,3-b]pyridine derivatives as novel dual FLT3/CDK4 inhibitors
Li, Xiandeng; et al, Bioorganic Chemistry, 2022, 121,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  40 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  110 °C
2.1 Reagents: Iron Solvents: Acetic acid ,  Water ;  5 min, rt; 70 min, rt
Reference
Discovery and Optimization of a Series of Benzothiazole Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitors
D'Angelo, Noel D.; et al, Journal of Medicinal Chemistry, 2011, 54(6), 1789-1811

Production Method 3

Reaction Conditions
Reference
Discovery of 5-Azaindazole (GNE-955) as a Potent Pan-Pim Inhibitor with Optimized Bioavailability
Wang, Xiaojing ; et al, Journal of Medicinal Chemistry, 2017, 60(10), 4458-4473

5-Bromo-2-methylpyridin-3-amine Raw materials

5-Bromo-2-methylpyridin-3-amine Preparation Products

5-Bromo-2-methylpyridin-3-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:914358-73-9)5-Bromo-2-methylpyridin-3-amine
Order Number:A10885
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:32
Price ($):158.0/791.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:914358-73-9)5-BROMO-2-METHYLPYRIDIN-3-AMINE
Order Number:sfd15225
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:914358-73-9)5-Bromo-2-methylpyridin-3-amine
A10885
Purity:99%/99%
Quantity:100g/500g
Price ($):158.0/791.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:914358-73-9)5-BROMO-2-METHYLPYRIDIN-3-AMINE
sfd15225
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email